Cas no 90693-88-2 (1,2-Dioleoyl-sn-glycero-3-phospho-L-serine sodium)

• Product Name: 1,2-Dioleoyl-sn-glycero-3-phospho-L-serine sodium
• CAS No: 90693-88-2
• MF: C₄₂H₇₈NNaO₁₀P
• MW: 811.032966136932
• CID: 788477
• PubChem ID: 23692652
• Update Time: 2025-10-30

1,2-Dioleoyl-sn-glycero-3-phospho-L-serine sodium Chemical and Physical Properties

Names and Identifiers

• L-Serine, (2R)-2,3-bis[[(9Z)-1-oxo-9-octadecenyl]oxy]propyl hydrogenphosphate (ester), monosodium salt
• 1,2-dioleoyl-sn-glycero-3-phospho-L-serine (sodium salt)
• 18:1 PS (DOPS)
• 1,2-di-(9Z-octadecenoyl)-sn-glycero-3-phospho-L-serine (sodium salt)
• 18:1(9Z))
• DOPS
• PS(18:1(9Z)
• L-Serine, (2R)-2,3-bis[[(9Z)-1-oxo-9-octadecenyl]oxy]propyl hydrogen phosphate (ester), monosodium salt (9CI)
• L-Serine, 2,3-bis[(1-oxo-9-octadecenyl)oxy]propyl hydrogen phosphate (ester), monosodium salt, [R-(Z,Z)]- (ZCI)
• 1,2-Di-(9Z-octadecenoyl)-sn-glycero-3-phospho-L-serine
• 1,2-Dioleoyl-sn-glycero-3-phospho-L-serine sodium salt
• Coatsome MS 8181LS
• 1,2-Dioleoyl-sn-glycero-3-phospho-L-serine sodium
• Q27295284
• 1,2-DIOLEOYL-SN-GLYCERO-3-PHOSPHO-L-SERINE MONOSODIUM SALT (OOPS)
• 1,2-DIOLEOYL-SN-GLYCERO-3-PHOSPHO-L-SERINE MONOSODIUM SALT
• DOPS sodium
• PD131388
• ZBE12XT39T
• UNII-ZBE12XT39T
• sodium;[(2S)-2-amino-2-carboxyethyl] [(2R)-2,3-bis[[(Z)-octadec-9-enoyl]oxy]propyl] phosphate
• 1,2-DIOLEOYLPHOSPHATIDYLSERINE (SODIUM SALT)
• Sodium 1,2-dioleoyl-sn-glycero-3-phospho-L-serine
• 90693-88-2
• 4,6,10-Trioxa-5-phosphaoctacos-19-enoic acid, 2-amino-5-hydroxy-11-oxo-8-(((9Z)-1-oxo-9-octadecenyl)oxy)-, 5-oxide, sodium salt (1:1), (2S,8R,19Z)-
• DA-49005
• 1,2-Dioleoyl-sn-glycero-3-phospho-serine, sodium salt
• 1,2-di-(9Z-octadecenoyl)-sn-glycero-3-phospho-L-serine (sodium salt); DOPS; PS(18:1(9Z)/18:1(9Z))

• Inchi： 1S/C42H78NO10P.Na/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-40(44)50-35-38(36-51-54(48,49)52-37-39(43)42(46)47)53-41(45)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2;/h17-20,38-39H,3-16,21-37,43H2,1-2H3,(H,46,47)(H,48,49);/b19-17-,20-18-;/t38-,39+;/m1./s1
• InChI Key： BFELZCFBGSWOJS-YORIBCANSA-N
• SMILES： [C@H](COC(=O)CCCCCCC/C=C\CCCCCCCC)(OC(=O)CCCCCCC/C=C\CCCCCCCC)COP(O)(=O)OC[C@H](N)C(=O)O.[Na]

Computed Properties

• Exact Mass: 809.518
• Monoisotopic Mass: 809.518
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 55
• Rotatable Bond Count: 42
• Complexity: 1010
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 179A^2

Experimental Properties

• Melting Point: NA
• PSA: 181.49000
• LogP: 11.76220
• Color/Form: 10 mg/mL (840035C-10mg)
  10 mg/mL (840035C-25mg)
  25 mg/mL (840035C-200mg)
  25 mg/mL (840035C-500mg)

1,2-Dioleoyl-sn-glycero-3-phospho-L-serine sodium Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• Safety Instruction： H303+H313+H333
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerophospholipids Phosphatidylserines
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerophospholipids Glycerophosphoserines Phosphatidylserines

Additional information on 1,2-Dioleoyl-sn-glycero-3-phospho-L-serine sodium

1,2-Dioleoyl-sn-glycero-3-phospho-L-serine Sodium (CAS No. 90693-88-2): A Comprehensive Overview

1,2-Dioleoyl-sn-glycero-3-phospho-L-serine sodium, commonly referred to as DOPS, is a phospholipid with the CAS registry number 90693-88-2. This compound plays a crucial role in various biological and industrial applications due to its unique structural and functional properties. In this article, we will delve into the structure, biological functions, applications, and recent advancements related to this compound.

The molecular structure of DOPS consists of a glycerol backbone with two oleoyl fatty acid chains attached at the sn-1 and sn-2 positions, and a phospho-L-serine group at the sn-3 position. The sodium salt form of this compound makes it highly soluble in aqueous solutions, which is advantageous for its use in various formulations and biological systems.

DOPS is widely recognized for its role in membrane biology. It is a key component of cellular membranes, where it contributes to membrane fluidity and stability. Recent studies have highlighted its ability to modulate membrane curvature and facilitate the formation of lipid rafts, which are critical for cell signaling and membrane trafficking processes.

In the field of drug delivery systems,DOPS has gained significant attention due to its potential as anano-carrier. Researchers have explored its use in creating liposomes and lipid nanoparticles that can encapsulate drugs and deliver them efficiently to target sites within the body. These delivery systems have shown enhanced bioavailability and reduced side effects compared to traditional drug delivery methods.

The cosmetic industry has also embracedDOPS for its skin repair properties. Studies have demonstrated that it can promote epidermal barrier repair by enhancing the formation of lipid bilayers in the stratum corneum. This makes it an effective ingredient in skincare products aimed at treating dryness, irritation, and other skin conditions.

In addition to its biological applications,DOPS is utilized in the food industry as an. Its ability to stabilize emulsions makes it valuable in producing food products with improved texture and shelf life.

Recent advancements in nanotechnology have further expanded the potential applications ofDOPS. Scientists are investigating its use in creating stimuli-responsive lipid vesicles that can release their contents in response to environmental changes such as temperature or pH levels. This innovation holds promise for targeted drug delivery and controlled release systems.

In conclusion,DOPS (CAS No. 90693-88-2) is a versatile compound with significant implications across multiple disciplines. Its role in membrane biology, drug delivery, cosmetics, food science, and nanotechnology underscores its importance as a valuable tool for researchers and industry professionals alike.